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Compound of Interest

Compound Name:
2,7-dibromo-9-(heptadecan-9-

yl)-9H-carbazole

CAS No.: 955964-73-5

Cat. No.: B1454144 Get Quote

2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole is a specialized organic molecule that has

garnered significant interest within the materials science and organic electronics communities.

Its unique architecture, featuring a carbazole core, strategic bromine functionalization, and a

bulky aliphatic chain, makes it a highly valuable building block for creating sophisticated

organic semiconductors.[1][2]

The core of the molecule is the 9H-carbazole unit, a well-known electron-donating and hole-

transporting scaffold renowned for its high thermal stability and photoluminescence quantum

yield.[3][4] This makes it an excellent candidate for applications in Organic Light-Emitting

Diodes (OLEDs) and Organic Photovoltaics (OPVs).[1][3] The bromine atoms at the 2 and 7

positions are not merely passive substituents; they serve as reactive handles for facile cross-

coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig), allowing for the extension of the π-

conjugated system and the synthesis of precisely tailored polymers and small molecules.[4][5]

Crucially, the introduction of the branched heptadecan-9-yl group at the nitrogen atom (position

9) imparts a critical physical property: enhanced solubility in common organic solvents.[1] This

feature is paramount for solution-based processing techniques, such as spin-coating and inkjet

printing, which are essential for the cost-effective, large-scale fabrication of electronic devices.

[1] This guide provides a comprehensive overview of the synthesis, properties, and applications

of this versatile compound.
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Molecular Structure and Physicochemical
Properties
The compound's structure is defined by the carbazole heterocycle substituted at the 2, 7, and 9

positions. The bulky, non-planar alkyl group disrupts intermolecular packing, which, combined

with its aliphatic nature, enhances solubility.

Caption: General workflow for the synthesis of the target compound.

Exemplary Experimental Protocol: N-Alkylation
This protocol is synthesized from established methods for the N-alkylation of carbazole

derivatives. [4][6]

Reaction Setup:

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,7-

dibromo-9H-carbazole (1.0 equivalent).

Add a suitable base, such as powdered sodium hydroxide (NaOH) or potassium carbonate

(K₂CO₃) (2.0 - 4.0 equivalents).

Add a polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO).

Place the flask under an inert atmosphere (e.g., Nitrogen or Argon).

Addition of Alkylating Agent:

Slowly add 9-bromoheptadecane (1.1 - 1.5 equivalents) to the stirring suspension. The

slight excess ensures complete consumption of the carbazole starting material.

Reaction Execution:

Heat the reaction mixture to a temperature between 70-90°C.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

carbazole spot is no longer visible (typically 4-12 hours).
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Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a beaker containing cold water to precipitate the crude

product.

Stir for 30 minutes, then collect the solid by vacuum filtration.

Wash the solid thoroughly with water and then with a non-polar solvent like hexanes or

methanol to remove some impurities. [6]

Purification:

The crude product is typically purified by silica gel column chromatography.

A non-polar eluent system, such as a hexane/dichloromethane or hexane/ethyl acetate

gradient, is used to isolate the pure product.

Combine the fractions containing the desired product and remove the solvent under

reduced pressure to yield 2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole as a white or

off-white solid.

Spectroscopic and Electrochemical Profile
Structural Characterization (Expected)
While specific spectral data is not publicly available, the expected characteristics can be

inferred from the molecular structure and data from similar carbazole derivatives. [7][8]

¹H NMR: The spectrum would show characteristic aromatic proton signals in the 7-8 ppm

range. The protons on the carbazole core would appear as doublets and singlets. The

aliphatic protons of the heptadecan-9-yl chain would be visible in the upfield region (approx.

0.8-2.0 ppm), with the methine proton (at C9 of the chain) appearing as a multiplet at a

slightly downfield position due to its proximity to the nitrogen atom.

¹³C NMR: Aromatic carbons would appear in the 110-145 ppm range, including the two

carbons bonded to bromine at a distinct chemical shift. Aliphatic carbons would be observed
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in the 14-40 ppm range.

Mass Spectrometry (MS): The mass spectrum would show a characteristic isotopic pattern

for a molecule containing two bromine atoms (¹⁹Br and ⁸¹Br), with prominent peaks for the

molecular ion [M]⁺, [M+2]⁺, and [M+4]⁺.

Electrochemical and Photophysical Properties
The electronic properties of this molecule are dominated by the carbazole core.

Electron Donor/Hole Transporter: Carbazole is an electron-rich heterocycle, making it an

excellent hole-transporting material. [3][4]This property is fundamental to its use in the hole-

transport layer (HTL) or as an emissive host in OLEDs.

Electrochemical Behavior: Cyclic voltammetry studies on similar carbazole derivatives show

reversible oxidation processes, indicating good electrochemical stability. [7][9]The Highest

Occupied Molecular Orbital (HOMO) energy level is expected to be suitable for efficient hole

injection from standard anodes like ITO. The bromine atoms are electron-withdrawing and

can slightly lower the HOMO level compared to an unsubstituted carbazole. [9]*

Photophysical Properties: Carbazole derivatives are known for their strong absorption in the

UV region and blue fluorescence. [10]The high triplet energy of the carbazole scaffold makes

it a suitable host material for phosphorescent emitters (PhOLEDs), preventing unwanted

energy transfer from the guest emitter to the host. [11]

Applications in Research and Development
The unique combination of properties makes 2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole
a strategic intermediate and material in several advanced fields.

Organic Electronics: This is its primary area of application. It is used as a monomer for the

synthesis of high-performance conjugated polymers for OPVs and Organic Field-Effect

Transistors (OFETs). [1]The improved solubility allows for better film morphology control,

which is critical for device efficiency. [4]In OLEDs, it can be used as a host material for the

emissive layer or as a component in hole-transporting layers. [1]* Materials Science: The

compound serves as a scaffold for creating materials with tailored photophysical properties,

including sensors and probes. The reactive bromine sites allow for the attachment of various

functional groups to tune the emission color, quantum yield, and environmental sensitivity.
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[10]* Drug Development: While less common, the carbazole scaffold is present in numerous

biologically active compounds and natural products. Derivatives have been investigated for

various therapeutic effects, including anticancer activity. [5][8]The dibromo-functionality

provides synthetic handles to build libraries of novel carbazole derivatives for screening.

Safety, Handling, and Storage
Safety: The compound is associated with hazard statements H315 (causes skin irritation)

and H319 (causes serious eye irritation). [12]Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

Storage: It should be stored in a tightly sealed container in a dry, well-ventilated place.

Recommended storage temperatures range from room temperature to 2-8°C for long-term

stability. [1]

Conclusion
2,7-dibromo-9-(heptadecan-9-yl)-9H-carbazole is more than just a chemical; it is a carefully

designed molecular tool. It successfully addresses the critical challenge of solubility in high-

performance carbazole-based materials without compromising the core electronic and

photophysical properties of the carbazole unit. Its reactive bromine handles offer a gateway to

a vast chemical space of advanced polymers and functional small molecules. For researchers

in organic electronics and materials science, this compound represents a key building block for

developing next-generation technologies, from more efficient solar cells and displays to novel

sensing platforms.

References
Zhang, Y., et al. (2021). 2,7-Carbazole Derived Organoboron Compounds: Synthesis and

Molecular Fluorescence. Frontiers in Chemistry. Retrieved from [Link]

ResearchGate. (2020). Synthesis of 2,7-dibromo-9H-carbazole and its N-alkylation under

microwave activation conditions in a flow-type microwave reactor. Retrieved from [Link]

ResearchGate. (n.d.). Synthesis of 2,7‐dibromo‐9H‐carbazole and its derivative. Retrieved

from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.754298/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10791108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10276425/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f84ef?context=bbe
https://www.chemimpex.com/products/44444
https://www.benchchem.com/product/b1454144?utm_src=pdf-body
https://www.frontiersin.org/articles/10.3389/fchem.2021.789855/full
https://www.researchgate.net/publication/348161732_Synthesis_of_27-dibromo-9H-carbazole_and_its_N-alkylation_under_microwave_activation_conditions_in_a_flow-type_microwave_reactor
https://www.researchgate.net/figure/Synthesis-of-2-7-dibromo-9H-carbazole-and-its-derivative_fig1_344400269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saeed, M., et al. (2024). Palindromic carbazole derivatives: unveiling their antiproliferative

effect via topoisomerase II catalytic inhibition and apoptosis induction. Scientific Reports.

Retrieved from [Link]

Acros Pharmatech. (n.d.). 2,7-Dibromo-9-(heptadecan-9-yl)-9H-carbazole. Retrieved from

[Link]

ResearchGate. (2023). Synthesis and Some Electrochemical Properties of Carbazole

Derivative Monomers for Optoelectronic Device Design. Retrieved from [Link]

ResearchGate. (n.d.). Preparation and Properties of 2,7Linked N Alkyl9 H -carbazole Main-

Chain Polymers. Retrieved from [Link]

Ateş, B., et al. (2023). Design, synthesis, molecular docking and biological evaluation of new

carbazole derivatives as anticancer, and antioxidant agents. Scientific Reports. Retrieved

from [Link]

MDPI. (2024). Organic Electronics: Basic Fundamentals and Recent Applications Involving

Carbazole-Based Compounds. Retrieved from [Link]

National Institutes of Health (NIH). (n.d.). N2-(7-Bromo-9-butyl-9H-carbazol-2-yl)-9,9-diethyl-

N2,N7,N7-triphenyl-9H-fluorene-2,7-diamine. Retrieved from [Link]

PubMed. (2008). 2,7-Dibromo-9-octyl-9H-carbazole. Retrieved from [Link]

ResearchGate. (n.d.). The Applications of Carbazole and Carbazole-Related Compounds in

Blue Emitting Organic Light-Emitting Diodes. Retrieved from [Link]

MilliporeSigma. (n.d.). 2,7-Dibromo-9-(heptadecan-9-yl)-9H-carbazole. Retrieved from

[Link]

ResearchGate. (2012). 2,3,6,7-Tetrabromo-9-butyl-9H-carbazole. Retrieved from [Link]

ResearchGate. (n.d.). Substituent Effect on Opto-Electrochemical Properties of Thienyl-

Derivatized Poly(Phenylcarbazole)S. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.nature.com/articles/s41598-024-52089-w
https://www.benchchem.com/product/b1454144?utm_src=pdf-body
https://www.acrospharmatech.com/product/27-dibromo-9-heptadecan-9-yl-9h-carbazole-955964-73-5/
https://www.researchgate.net/publication/376251268_Synthesis_and_Some_Electrochemical_Properties_of_Carbazole_Derivative_Monomers_for_Optoelectronic_Device_Design
https://www.researchgate.net/publication/244458316_Preparation_and_Properties_of_27Linked_N_Alkyl9_H_-carbazole_Main-Chain_Polymers
https://www.nature.com/articles/s41598-023-37016-x
https://www.mdpi.com/2227-9717/12/3/245
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3588528/
https://pubmed.ncbi.nlm.nih.gov/21202271/
https://www.researchgate.net/publication/274712061_The_Applications_of_Carbazole_and_Carbazole-Related_Compounds_in_Blue_Emitting_Organic_Light-Emitting_Diodes
https://www.benchchem.com/product/b1454144?utm_src=pdf-body
https://www.milliporesigma.com/US/en/product/bidepharm/bdph9bccb661
https://www.researchgate.net/publication/267860155_2367-Tetrabromo-9-butyl-9H-carbazole
https://www.researchgate.net/publication/280928230_Substituent_Effect_on_Opto-Electrochemical_Properties_of_Thienyl-Derivatized_PolyPhenylcarbazoleS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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